Cas no 2137062-03-2 (Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate)

Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for peptide and pharmaceutical applications. Its key advantages include a stable tert-butoxycarbonyl (Boc) protecting group, which ensures selective deprotection under mild acidic conditions, and a reactive chloromethyl ester moiety that facilitates further functionalization. The (1s,4s)-cyclohexane backbone provides structural rigidity, enhancing stereochemical control in downstream reactions. This compound is well-suited for constructing complex molecular architectures, offering high purity and consistent performance in coupling reactions. Its compatibility with standard synthetic protocols makes it a reliable choice for researchers in medicinal chemistry and materials science.

Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate structure

2137062-03-2 structure

Product Name:Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate

CAS No:2137062-03-2

MF:C₁₃H₂₂ClNO₄

MW:291.77108335495

CID:5255909

Update Time:2025-11-01

Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate
- Inchi： 1S/C13H22ClNO4/c1-13(2,3)19-12(17)15-10-6-4-9(5-7-10)11(16)18-8-14/h9-10H,4-8H2,1-3H3,(H,15,17)/t9-,10+
- InChI Key： VEHQCSPFHPVFFF-AOOOYVTPSA-N
- SMILES： [C@@H]1(C(OCCl)=O)CC[C@H](NC(OC(C)(C)C)=O)CC1

Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-387325-0.05g	chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate	2137062-03-2	0.05g	$2026.0	2023-03-02
Enamine	EN300-387325-0.1g	chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate	2137062-03-2	0.1g	$2123.0	2023-03-02
Enamine	EN300-387325-0.25g	chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate	2137062-03-2	0.25g	$2220.0	2023-03-02
Enamine	EN300-387325-0.5g	chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate	2137062-03-2	0.5g	$2317.0	2023-03-02
Enamine	EN300-387325-1.0g	chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate	2137062-03-2	1g	$0.0	2023-06-07
Enamine	EN300-387325-2.5g	chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate	2137062-03-2	2.5g	$4728.0	2023-03-02
Enamine	EN300-387325-5.0g	chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate	2137062-03-2	5.0g	$6996.0	2023-03-02
Enamine	EN300-387325-10.0g	chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate	2137062-03-2	10.0g	$10375.0	2023-03-02

Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate

Recent Advances in the Application of Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate (CAS: 2137062-03-2) in Chemical Biology and Pharmaceutical Research

Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate (CAS: 2137062-03-2) is a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and neurology. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential clinical implications.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate as a versatile building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized this compound to develop a series of potent inhibitors of the MDM2-p53 interaction, which is a critical pathway in cancer therapeutics. The study reported a significant improvement in binding affinity and selectivity compared to previous generations of inhibitors, underscoring the compound's potential in drug discovery.

In another recent investigation, researchers explored the use of Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate in the synthesis of peptide-based therapeutics. The compound's unique stereochemistry and functional groups allowed for efficient conjugation with peptide sequences, leading to enhanced stability and bioavailability. This approach was successfully applied in the development of a novel class of neuroprotective agents, as reported in ACS Chemical Neuroscience (2024). The study highlighted the compound's role in improving blood-brain barrier penetration, a major challenge in neurology drug development.

Furthermore, advancements in synthetic methodologies have enabled the scalable production of Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate, addressing previous limitations in yield and purity. A recent publication in Organic Process Research & Development (2023) detailed an optimized synthetic route that employs green chemistry principles, reducing the environmental impact while maintaining high efficiency. This development is particularly relevant for industrial-scale applications, ensuring a sustainable supply chain for pharmaceutical manufacturers.

The compound's mechanism of action has also been elucidated through structural biology studies. X-ray crystallography and molecular dynamics simulations revealed that Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate derivatives exhibit unique binding modes with their target proteins, providing insights for rational drug design. These findings were published in Nature Communications (2023) and have opened new avenues for the development of next-generation therapeutics with improved efficacy and reduced off-target effects.

In conclusion, Chloromethyl (1s,4s)-4-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-carboxylate (CAS: 2137062-03-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from cancer therapeutics to neurology, with recent studies demonstrating its potential in addressing unmet medical needs. Future research should focus on further optimizing its synthetic routes and exploring its utility in emerging therapeutic areas, such as immunology and infectious diseases.